N-ethyl-1-(1H-purin-6-yl)piperidin-4-amine
Overview
Description
“N-ethyl-1-(1H-purin-6-yl)piperidin-4-amine” is a chemical compound with the molecular formula C12H18N6 . It has a molecular weight of 246.31 g/mol .
Molecular Structure Analysis
The molecular structure of “N-ethyl-1-(1H-purin-6-yl)piperidin-4-amine” is based on the piperidine ring, a six-membered heterocycle including one nitrogen atom and five carbon atoms . The compound also includes a purine ring and an ethyl group .Scientific Research Applications
1. Acetylcholinesterase Inhibition
Research has shown the potential of derivatives of N-ethyl-1-(1H-purin-6-yl)piperidin-4-amine in inhibiting acetylcholinesterase (AChE), which is significant for Alzheimer's disease treatment. A study designed and synthesized a series of derivatives and evaluated their AChE inhibitory activities, finding moderate effectiveness at certain concentrations (Kang et al., 2013).
2. Synthesis of Novel Derivatives for Various Applications
Multiple studies have focused on synthesizing various derivatives of this compound. For instance, the synthesis of α-(aminomethylene)-9-(methoxymethyl)-9H-purine-6-acetamide derivatives has been explored (Hamamichi & Miyasaka, 1990). Another study synthesized 5,8-Diamino-Substituted Pyrano[4",3":4',5']pyrido[3',2':4,5]thieno[3,2-d]pyrimidines and Pyrimido[4',5':4,5]thieno[2,3-c]isoquinolines (Paronikyan et al., 2016). These synthetic approaches open doors for diverse applications in medicinal chemistry.
3. Development of Anticancer Agents
Some derivatives of N-ethyl-1-(1H-purin-6-yl)piperidin-4-amine have been explored as potential anticancer agents. A study conducted a sequential synthesis of piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids and evaluated their anticancer efficacy, revealing promising results for specific compounds (Rehman et al., 2018).
4. Novel Reagents for DNA Research
In the field of genetic research, derivatives of this compound have been used as reagents. For instance, a study demonstrated the use of piperidine and other amines for cleaving abasic and UV-irradiated DNA at damage sites, offering a more specific alternative to traditional methods (McHugh & Knowland, 1995).
Future Directions
The future directions for “N-ethyl-1-(1H-purin-6-yl)piperidin-4-amine” and similar compounds likely involve further exploration of their synthesis methods, chemical properties, and potential biological activities. Piperidine derivatives are a significant area of study in the pharmaceutical industry , suggesting ongoing interest and potential future developments in this field.
properties
IUPAC Name |
N-ethyl-1-(7H-purin-6-yl)piperidin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N6/c1-2-13-9-3-5-18(6-4-9)12-10-11(15-7-14-10)16-8-17-12/h7-9,13H,2-6H2,1H3,(H,14,15,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WQRJNDPRUTYUGX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1CCN(CC1)C2=NC=NC3=C2NC=N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-ethyl-1-(1H-purin-6-yl)piperidin-4-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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